Cas no 740842-36-8 (3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol)

• Product Name: 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol
• CAS No: 740842-36-8
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 3030082
• PubChem ID: 60124979
• Update Time: 2025-10-15

3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
• 3-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol
• SCHEMBL2114353
• Z1008483516
• AKOS012030857
• AS-36437
• 740842-36-8
• DFPCKGWBPBBBRQ-UHFFFAOYSA-N
• (+/-)-3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
• MFCD16862998
• EN300-191551
• CS-0238224
• 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol

• Inchi： 1S/C11H13BrO/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7,11,13H,1-4H2
• InChI Key： DFPCKGWBPBBBRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCCC2)O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol

Comprehensive Overview of 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol (CAS No. 740842-36-8)

3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol (CAS No. 740842-36-8) is a brominated derivative of the benzoannulene family, a class of compounds gaining significant attention in pharmaceutical and material science research. This compound features a unique bromine substitution at the 3-position, coupled with a hydroxyl group at the 5-position, making it a versatile intermediate for synthetic applications. Its molecular structure, characterized by a fused cycloheptene ring, offers intriguing possibilities for drug discovery and organic synthesis.

In recent years, the demand for heterocyclic brominated compounds like 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol has surged due to their role in cross-coupling reactions, a hot topic in modern organic chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with trends in targeted drug delivery and bioimaging. The compound’s CAS No. 740842-36-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the bromo-functional group in 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol enables efficient palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing complex biaryl structures. This aligns with industry demands for sustainable catalysis and atom-efficient methodologies. Additionally, the hydroxyl group offers a handle for further derivatization, making it a valuable scaffold for library synthesis in drug discovery programs.

The compound’s physicochemical properties, including moderate polarity and stability under ambient conditions, contribute to its utility in high-throughput screening. Recent publications highlight its use in developing kinase inhibitors, a trending area in oncology research. Searches for "brominated benzoannulene applications" or "CAS 740842-36-8 synthetic routes" have spiked, indicating strong interest from both academia and industry.

Quality control of 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol is critical, with analytical techniques like HPLC and NMR ensuring purity for research applications. Environmental and safety considerations are also addressed through green chemistry principles, resonating with current debates on sustainable lab practices.

In summary, 3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol (CAS No. 740842-36-8) exemplifies the intersection of structural novelty and practical utility. Its dual functionality as a halogenated intermediate and hydrogen-bond donor positions it as a key player in advancing precision chemistry and therapeutic innovation.